2,3,4,5-Tetrahydro-8-(methylsulfonyl)-1H-3-benzazepin-7-ol

• CAS No.: 108963-06-0
• Molecular Formula: C11H15NO3S
• Molecular Weight: 241.31 g/mol
• IUPAC Name: 7-methylsulfonyl-2,3,4,5-tetrahydro-1H-3-benzazepin-8-ol
• InChI: InChI=1S/C11H15NO3S/c1-16(14,15)11-7-9-3-5-12-4-2-8(9)6-10(11)13/h6-7,12-13H,2-5H2,1H3
• InChI Key: HZQZSHLPFAEMLD-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=C(C=C2CCNCCC2=C1)O
• Synonyms: 2,3,4,5-tetrahydro-8-(methylsulfonyl)-1H-3-benzazepin-7-ol hydrobromide; SK and F 103829; SK and F 103829 Hydrochloride; SK and F 103829 Mesylate; SK and F-103829; SKF 103829

Description

2,3,4,5-Tetrahydro-8-(methylsulfonyl)-1H-3-benzazepin-7-ol, also known as this compound, is a useful research compound. Its molecular formula is C11H15NO3S and its molecular weight is 241.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8-Hydroxy-7-methylsulfonyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrobromide is treated with one equivalent of sodium hydroxide in aqueous solution. Extracting into chloroform and evaporating gives 8-hydroxy-7-methylsulfonyl-2,3,4,5-tetrahydro-1H-3-benzazepine.

Synthesis routes and methods II

Procedure details

8-Hydroxy-7-methylsulfonyl-2,3,4,5-tetrahydro-1H-3-benzazepine hydrobromide was treated with ammonium hydroxide. The resulting mixture was filtered to give 8-hydroxy-7-methylsulfonyl-2,3,4,5-tetrahydro-1H-3-benzazepine, m.p. 241°-242°. This was treated with methanesulfonic acid to give the methanesulfonate, m.p. 267°-269°.